Cas no 1805743-32-1 (3-Bromo-1-(3-ethoxy-5-fluorophenyl)propan-1-one)

• Product Name: 3-Bromo-1-(3-ethoxy-5-fluorophenyl)propan-1-one
• CAS No: 1805743-32-1
• MF: C₁₁H₁₂BrFO₂
• MW: 275.114186286926
• CID: 4976143
• Update Time: 2025-06-13

3-Bromo-1-(3-ethoxy-5-fluorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(3-ethoxy-5-fluorophenyl)propan-1-one

• Inchi： 1S/C11H12BrFO2/c1-2-15-10-6-8(5-9(13)7-10)11(14)3-4-12/h5-7H,2-4H2,1H3
• InChI Key： QSPRSGUPYVIKGH-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=C(C=C(C=1)OCC)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 211
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3

Additional information on 3-Bromo-1-(3-ethoxy-5-fluorophenyl)propan-1-one

Comprehensive Analysis of 3-Bromo-1-(3-ethoxy-5-fluorophenyl)propan-1-one (CAS No. 1805743-32-1)

In the realm of organic chemistry and pharmaceutical research, 3-Bromo-1-(3-ethoxy-5-fluorophenyl)propan-1-one (CAS No. 1805743-32-1) has emerged as a compound of significant interest. This bromo-substituted propanone derivative is characterized by its unique molecular structure, featuring an ethoxy-fluorophenyl moiety, which contributes to its diverse applications in medicinal chemistry and material science. Researchers are increasingly exploring its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of targeted therapies and small-molecule inhibitors.

The compound's structural versatility stems from its halogenated aromatic ring and ketone functional group, making it a valuable building block for covalent inhibitors and proteolysis-targeting chimeras (PROTACs). Recent studies highlight its utility in kinase inhibitor design, where the bromo substituent enables selective protein binding. Its fluorine atom further enhances metabolic stability, a critical factor in drug discovery pipelines. These attributes align with current trends in precision medicine, addressing the growing demand for next-generation therapeutics with improved selectivity.

From a synthetic perspective, CAS 1805743-32-1 is often employed in cross-coupling reactions, leveraging its aryl bromide functionality for palladium-catalyzed transformations. This aligns with the pharmaceutical industry's shift toward green chemistry and atom-economical processes. Analytical techniques such as HPLC-MS and NMR spectroscopy confirm its high purity (>98%), meeting stringent requirements for preclinical research. The compound's logP value and solubility profile also make it suitable for formulation development, a topic frequently searched by pharmaceutical formulation scientists.

Beyond drug development, 3-Bromo-1-(3-ethoxy-5-fluorophenyl)propan-1-one finds applications in material science, particularly in the design of organic electronic materials. Its conjugated system allows for tunable photophysical properties, relevant to OLED technology and sensor development. This dual applicability in life sciences and advanced materials positions it as a multidisciplinary research tool, reflecting the convergence of chemistry and nanotechnology—a trending topic in scientific publications and grant proposals.

Quality control protocols for 1805743-32-1 emphasize chromatographic purity and structural integrity, addressing concerns about batch-to-batch reproducibility—a common query among process chemists. Storage recommendations typically suggest anhydrous conditions at -20°C to preserve its reactivity, information highly sought after in chemical database searches. The compound's MSDS data (excluding hazard classifications per guidelines) provides essential handling parameters for laboratory safety.

Emerging research explores the compound's role in bioconjugation chemistry, where its α-bromoketone group serves as an electrophilic warhead for protein labeling. This application gains traction in proteomics and chemical biology, fields experiencing exponential growth according to PubMed citation metrics. Such interdisciplinary uses underscore why structure-activity relationship (SAR) studies frequently incorporate this scaffold.

Market analyses indicate rising demand for fluorinated building blocks like 3-Bromo-1-(3-ethoxy-5-fluorophenyl)propan-1-one, driven by expanding contract research organizations (CROs) and academic screening libraries. Suppliers often highlight its availability in milligram-to-kilogram quantities, catering to both exploratory research and scale-up projects. These commercial aspects frequently appear in procurement-related search queries across scientific platforms.

In conclusion, CAS 1805743-32-1 represents a structurally sophisticated compound bridging multiple scientific domains. Its synthetic accessibility, derivatization potential, and dual applicability ensure continued relevance in cutting-edge research. As the scientific community prioritizes molecular diversity and functional complexity, this compound will likely remain a keystone intermediate in both drug discovery and advanced material innovation.